Cas no 34987-89-8 (3-(3-Cyano-6-methylpyridin-2-yl)prop-2-enoic acid)

• Product Name: 3-(3-Cyano-6-methylpyridin-2-yl)prop-2-enoic acid
• CAS No: 34987-89-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 2823306
• PubChem ID: 71359785
• Update Time: 2025-04-21

3-(3-Cyano-6-methylpyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 34987-89-8
• DTXSID40783623
• 3-(3-Cyano-6-methylpyridin-2-yl)prop-2-enoic acid

• Inchi： 1S/C10H8N2O2/c1-7-2-3-8(6-11)9(12-7)4-5-10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： NUULWKYQHVWEDW-UHFFFAOYSA-N
• SMILES： OC(C=CC1C(C#N)=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 74Ų